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Compound of Interest

Compound Name: JH-131e-153

Cat. No.: B12382080 Get Quote

Application Notes and Protocols for JH-131e-153
For Researchers, Scientists, and Drug Development Professionals

Introduction
JH-131e-153 is a potent and selective synthetic diacylglycerol (DAG)-lactone. As a lipophilic

small molecule, proper solubilization and storage are critical for maintaining its biological

activity and ensuring experimental reproducibility. These application notes provide detailed

protocols for the effective solubilization and storage of JH-131e-153, along with a summary of

its key chemical properties and solubility data.

Chemical Properties of JH-131e-153
A foundational understanding of the physicochemical properties of JH-131e-153 is essential for

its proper handling.
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Property Value

Molecular Formula C₂₂H₃₈O₅

Molecular Weight 382.53 g/mol

CAS Number 742104-91-2

Appearance Solid powder

Storage (Solid) -20°C for up to 3 years; 4°C for up to 2 years

Storage (in Solvent)
-20°C for up to 1 month; -80°C for up to 6

months

Solubility Data
JH-131e-153 is a lipophilic compound with limited solubility in aqueous solutions. The following

table summarizes its known solubility in common organic solvents. It is recommended to

perform small-scale solubility tests before preparing large-volume stock solutions.

Solvent Solubility
Molar Concentration (at
max solubility)

Dimethyl Sulfoxide (DMSO) ≥ 31.6 mg/mL ~82.6 mM

Ethanol ≥ 2.9 mg/mL ~7.6 mM

Note: "≥" indicates that the solubility may be higher than the stated value.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JH-131e-153 in DMSO, a

common solvent for this compound.

Materials:

JH-131e-153 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of JH-131e-153 powder to reach room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of JH-131e-153 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.3825 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the powder. For

0.3825 mg of JH-131e-153, add 100 µL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure no particulate matter remains.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

General Protocol for Solubilization and Storage
This workflow provides a general guideline for the solubilization and storage of JH-131e-153.
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Caption: Workflow for Solubilizing and Storing JH-131e-153.

Signaling Pathway Context

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12382080?utm_src=pdf-body-img
https://www.benchchem.com/product/b12382080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JH-131e-153 acts as a modulator of signaling pathways involving diacylglycerol (DAG). The

following diagram illustrates a simplified representation of a DAG-mediated signaling cascade.
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Caption: Simplified DAG Signaling Pathway and the Role of JH-131e-153.
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Important Considerations
Purity of Solvents: Always use anhydrous, high-purity solvents to minimize degradation of

the compound.

Light and Air Sensitivity: While not explicitly stated for JH-131e-153, it is good practice to

protect stock solutions from excessive light and to ensure vials are tightly sealed to prevent

oxidation.

Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to

degradation. Aliquoting is strongly recommended.

Aqueous Solubility: Due to its lipophilic nature, JH-131e-153 has very low solubility in

aqueous buffers. When preparing working solutions in cell culture media or aqueous buffers,

it is crucial to start with a concentrated stock in an organic solvent (like DMSO) and then

dilute it, ensuring the final concentration of the organic solvent is not detrimental to the

experimental system. Vigorous mixing during dilution can help prevent precipitation.

To cite this document: BenchChem. [methods for solubilizing and storing JH-131e-153].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382080#methods-for-solubilizing-and-storing-jh-
131e-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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